2-(Methoxymethyl)-3-methoxy-4-methyl-5-(3-methyl-2-butenyloxy)benzenemethanol
Overview
Description
2-(Methoxymethyl)-3-methoxy-4-methyl-5-(3-methyl-2-butenyloxy)benzenemethanol is a natural product found in Alternaria tagetica with data available.
Scientific Research Applications
1. Synthesis of Biologically Active Natural Products
Research by Akbaba et al. (2010) details the total synthesis of a biologically active, naturally occurring product from a compound structurally similar to 2-(Methoxymethyl)-3-methoxy-4-methyl-5-(3-methyl-2-butenyloxy)benzenemethanol. This synthesis involves the use of (3-bromo-4,5-dimethoxyphenyl)methanol, highlighting the potential of such compounds in the synthesis of biologically active materials (Akbaba et al., 2010).
2. Photochemical and Thermal Reactions
Somei et al. (1977) and Matoba et al. (1987) discuss the photochemical and thermal reactions involving compounds with structural elements similar to the compound . These studies provide insights into the reaction mechanisms and potential applications of such compounds in photochemistry (Somei et al., 1977), (Matoba et al., 1987).
3. Methoxylation Reactions
Yoshida et al. (1991) explored methoxylation reactions, specifically the electrooxidation of certain compounds in methanol. This research highlights the chemical transformations and applications of methoxymethyl-substituted compounds in organic synthesis (Yoshida et al., 1991).
4. Antibacterial Applications
Xu et al. (2003) identified bromophenols with structural similarities to 2-(Methoxymethyl)-3-methoxy-4-methyl-5-(3-methyl-2-butenyloxy)benzenemethanol from marine algae, exhibiting antibacterial properties. This suggests the potential of such compounds in the development of antibacterial agents (Xu et al., 2003).
properties
Product Name |
2-(Methoxymethyl)-3-methoxy-4-methyl-5-(3-methyl-2-butenyloxy)benzenemethanol |
|---|---|
Molecular Formula |
C16H24O4 |
Molecular Weight |
280.36 g/mol |
IUPAC Name |
[3-methoxy-2-(methoxymethyl)-4-methyl-5-(3-methylbut-2-enoxy)phenyl]methanol |
InChI |
InChI=1S/C16H24O4/c1-11(2)6-7-20-15-8-13(9-17)14(10-18-4)16(19-5)12(15)3/h6,8,17H,7,9-10H2,1-5H3 |
InChI Key |
OKIGAGNFSGVOQZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C(=C1OC)COC)CO)OCC=C(C)C |
synonyms |
8-zinniol methyl ether |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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